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Compound of Interest
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Cat. No.: B3049338

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ammonium malate, the ammonium salt of malic acid, is a chiral compound with relevance in
diverse scientific fields, including materials science and the food industry.[1] This technical
guide provides a comprehensive overview of the synthesis, physicochemical properties, and
crystallographic data of ammonium malate. Detailed experimental protocols for its preparation
and characterization are presented, alongside a summary of its known applications. This
document aims to serve as a core resource for professionals engaged in research and
development involving this compound.

Chemical Identity and Physical Properties

Ammonium malate can exist as either monoammonium malate or diammonium malate, and
in R, S, or racemic (DL) configurations.[1][2][3] The diammonium salt is commonly used as a
flavoring agent and acidity regulator in food products, identified by the E number E349.[1][2][3]

Table 1: Physicochemical Properties of Ammonium Malate Variants
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Diammonium Monoammonium

Property Source
Malate Hydrogen Malate

Molecular Formula C4H12N20s CaHsNOs [11[415]16]

Molecular Weight 168.15 g/mol 151.12 g/mol 416171

Appearance White crystalline solid - [1]

Boiling Point 306.4 °C - 41071

Flash Point 153.4 °C - [4117]
20261-05-6, 6283-27-

CAS Number o 6283-27-8, 5972-71-4  [1][4][6][8][9]

Synthesis of Ammonium Malate

The primary method for synthesizing ammonium malate is a straightforward acid-base
neutralization reaction between malic acid and an ammonia solution.[1]

General Laboratory-Scale Synthesis Protocol

This protocol outlines the synthesis of ammonium malate crystals.
Materials:

L-malic acid

Ammonia solution (e.g., 25% in water)

Deionized water

Magnetic stirrer and stir bar

pH meter

Evaporating dish or crystallizing dish

Procedure:
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» Dissolve a known quantity of L-malic acid in deionized water in a beaker with constant
stirring.

e Slowly add the ammonia solution dropwise to the malic acid solution. The reaction is
exothermic, and a slight increase in temperature to approximately 40°C may be observed
when using a 1:1 molar ratio.[1]

o Continuously monitor the pH of the solution. Continue adding the ammonia solution until the
desired pH is reached. For the synthesis of ammonium malate for nonlinear optical
applications, a pH of 4.5 has been reported.[10]

e Once the desired pH is achieved, continue stirring the solution for several hours (e.g., 6
hours) to ensure the reaction goes to completion.[1]

o Transfer the resulting solution to an evaporating dish and allow the solvent to evaporate
slowly at a controlled temperature. For instance, single crystals have been grown by slow
evaporation at 35°C in a constant-temperature bath.[10]

e Collect the resulting ammonium malate crystals.
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Caption: General workflow for the synthesis of ammonium malate.

Crystallographic Properties

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b3049338
https://www.benchchem.com/product/b3049338?utm_src=pdf-body
https://www.researchgate.net/publication/223051957_Synthesis_crystal_growth_structural_optical_thermal_and_mechanical_properties_of_novel_organic_NLO_material_Ammonium_malate
https://www.benchchem.com/product/b3049338
https://www.researchgate.net/publication/223051957_Synthesis_crystal_growth_structural_optical_thermal_and_mechanical_properties_of_novel_organic_NLO_material_Ammonium_malate
https://www.benchchem.com/product/b3049338?utm_src=pdf-body
https://www.benchchem.com/product/b3049338?utm_src=pdf-body-img
https://www.benchchem.com/product/b3049338?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3049338?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The crystal structure of ammonium malate has been investigated using single-crystal X-ray
diffraction. It has been reported to crystallize in the monoclinic crystal system with a non-
centrosymmetric space group 'Cc', which is a prerequisite for second-harmonic generation
(SHG) applications.[1][10]

Table 2: Crystallographic Data for Ammonium Malate

Parameter Value Source
Crystal System Monoclinic [1][10]
Space Group Cc [1][10]
Crystal Dimensions Up to 38 x 35 x 27 mm?3 [1][20]

The structural integrity of the grown crystals can be assessed by high-resolution X-ray
diffraction (HRXRD) rocking curve measurements.[10] The crystalline nature of the synthesized
material can also be confirmed by Powder X-ray Diffraction (PXRD).[1]

Spectroscopic and Thermal Properties

Fourier-transform infrared (FTIR) spectroscopy is employed to identify the functional groups
present in the ammonium malate compound.[10] Thermal stability can be evaluated using
thermogravimetric analysis (TGA) and differential thermal analysis (DTA).[10] While specific
decomposition temperatures for ammonium malate are not readily available in the provided
search results, the thermal decomposition of ammonium salts of carboxylic acids is a known
area of study.[11]

Applications

Ammonium malate has several applications across different fields:

e Materials Science: It is used as an organic additive to modify the properties of crystalline
materials. For example, doping with ammonium malate can enhance the optical
transparency and mechanical hardness of ammonium dihydrogen phosphate (ADP) crystals,
which are used in non-linear optical applications.[1]
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e Food Industry: As mentioned, diammonium malate is used as a food additive (E349) acting
as a flavoring agent and acidity regulator.[1][2][3]

» Biochemistry: Malate plays a crucial role in ammonia assimilation in biological systems by
providing carbon skeletons for amino acid synthesis.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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